Cas no 2138043-28-2 (3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138043-28-2
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6422668
• PubChem ID: 165496355
• Update Time: 2025-05-19

3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161343
• 3-[(hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• 2138043-28-2
• 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-6-7-8-12(2)16(5)14-11-13(17)9-10-15(14,3)4/h12-14,17H,6-11H2,1-5H3
• InChI Key： SXZXQEKATFUBTO-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C(C)CCCC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol

Recent Advances in the Study of 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138043-28-2)

The compound 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138043-28-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and alkylamino substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of catalytic hydrogenation and stereoselective alkylation to achieve high enantiomeric purity, which is critical for its biological activity. This advancement not only facilitates large-scale production but also opens doors for further structural modifications to enhance its therapeutic efficacy.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol exhibits potent activity as a modulator of the central nervous system (CNS). Specifically, it has been shown to interact with GABA_A receptors, suggesting potential applications in the treatment of anxiety disorders, epilepsy, and insomnia. A recent preclinical study highlighted its ability to cross the blood-brain barrier efficiently, with a favorable pharmacokinetic profile and minimal off-target effects. These findings position the compound as a promising candidate for further clinical development.

Another significant aspect of recent research has been the exploration of the compound's anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology reported that 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, which are central to inflammatory responses. These results suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol as a therapeutic agent. Current research is focused on addressing issues related to its metabolic stability and potential drug-drug interactions. A recent pharmacokinetic study identified several metabolites formed via hepatic cytochrome P450 enzymes, which could influence its safety profile. Researchers are now working on designing analogs with improved metabolic stability while retaining the desired pharmacological effects.

In conclusion, the compound 3-[(Hexan-2-yl)(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS: 2138043-28-2) represents a promising avenue for drug discovery, with potential applications in CNS disorders and inflammatory diseases. Continued research into its synthesis, mechanism of action, and pharmacokinetics will be essential to fully realize its therapeutic potential. The recent advancements in this field underscore the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical treatments.